1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine

• IUPAC Name: (4-ethyl-5-methylthiophen-3-yl)-[4-(4-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H21FN2OS/c1-3-16-13(2)23-12-17(16)18(22)21-10-8-20(9-11-21)15-6-4-14(19)5-7-15/h4-7,12H,3,8-11H2,1-2H3
• InChI Key: FAPWHSWOWDIUEA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1C(=O)N2CCN(CC2)C3=CC=C(C=C3)F)C
• Molecular Formula: C18H21FN2OS
• Molecular Weight: 332.4 g/mol

Description

1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1970s and has since been used for various scientific research applications.

Mechanism of Action

1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine acts as a partial agonist at the 5-HT1A and 5-HT2A receptors, which means that it can activate these receptors to a certain extent but not as much as a full agonist. This results in a complex pattern of effects on the central nervous system, including changes in mood, perception, and cognition.
Biochemical and Physiological Effects
1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine has been shown to have a range of biochemical and physiological effects, including increased serotonin release, decreased dopamine release, and altered activity in various brain regions. It has also been shown to produce changes in heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine in lab experiments is its high potency and selectivity for the 5-HT1A and 5-HT2A receptors, which allows for precise manipulation of these receptors. However, its complex mechanism of action and potential for off-target effects can make interpretation of results difficult.

Future Directions

There are several future directions for research on 1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine, including the development of more selective and potent compounds that target specific serotonin receptors. Additionally, further studies are needed to elucidate the exact mechanism of action of 1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine and to better understand its effects on the central nervous system. Finally, research is needed to explore the potential therapeutic applications of 1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine and related compounds in the treatment of mood and anxiety disorders.

Scientific Research Applications

1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine has been used in various scientific research applications, including the study of serotonin receptors and their role in the central nervous system. It has been shown to interact with the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition.